Benzyl (1R,4S)-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate

• IUPAC Name: benzyl (1R,4S)-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate
• InChI: InChI=1S/C14H15NO2/c16-14(15-9-12-6-7-13(15)8-12)17-10-11-4-2-1-3-5-11/h1-7,12-13H,8-10H2/t12-,13+/m1/s1
• InChI Key: NDKQMNWQGHSZMJ-OLZOCXBDSA-N
• Canonical SMILES: C1C2CN(C1C=C2)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: C1[C@@H]2CN([C@H]1C=C2)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

“Benzyl (1R,4S)-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate” is a chemical compound with a complex structure. It is a derivative of the bicyclo[2.2.1]hept-2-ene-2-carboxylic acid. The molecular formula of the parent compound is C8H10O2.

Synthesis Analysis

The synthesis of similar compounds has been studied in the literature. For instance, two diastereomeric derivatives of norbornene were synthesized and polymerized using ring-opening metathesis polymerization (ROMP). The most common synthesis route for such compounds remains the Diels–Alder reaction of furans with olefinic or acetylenic dienophiles.

Molecular Structure Analysis

The molecular structure of the parent compound, (1R,4S)-Bicyclo[2.2.1]hept-2-ene-2-carboxylic acid, has an average mass of 138.164 Da and a monoisotopic mass of 138.068085 Da. The molecule contains a total of 35 bonds, including 19 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 five-membered rings, 2 six-membered rings, and 1 aliphatic ester.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, two diastereomeric derivatives of norbornene were polymerized using ring-opening metathesis polymerization (ROMP). The polymerization reactions proceeded in a controlled manner as evidenced in part by linear relationships between the monomer-to-catalyst feed ratios and the molecular weights of the polymer products.

Physical And Chemical Properties Analysis

The physical and chemical properties of the parent compound, (1R,4S)-Bicyclo[2.2.1]hept-2-ene-2-carboxylic acid, include an average mass of 138.164 Da and a monoisotopic mass of 138.068085 Da. More specific properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Flavors and Fragrances

• Benzyl (1R,4S)-2-azabicyclo[2.2.1]hept-5-ene-2-carboxylate finds application in the creation of fragrances and flavors. .

Polymer Chemistry

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Future Directions

The future directions in the study of such compounds could involve further exploration of their synthesis, properties, and potential applications. The differential thermal properties observed in similar compounds suggest that reducing the distances between the polymer backbones and the pendant stereocenters could enhance the thermal effects. This could be an interesting area for future research.